Cas no 870476-24-7 (CYCLOPENTA[C]PYRROLE-1-CARBOXALDEHYDE, 2,4,5,6-TETRAHYDRO-)

• Product Name: CYCLOPENTA[C]PYRROLE-1-CARBOXALDEHYDE, 2,4,5,6-TETRAHYDRO-
• CAS No: 870476-24-7
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 3418001
• PubChem ID: 86083229
• Update Time: 2025-05-23

CYCLOPENTA[C]PYRROLE-1-CARBOXALDEHYDE, 2,4,5,6-TETRAHYDRO- Chemical and Physical Properties

Names and Identifiers

• CYCLOPENTA[C]PYRROLE-1-CARBOXALDEHYDE, 2,4,5,6-TETRAHYDRO-
• EN300-37331211
• 870476-24-7
• 2H,4H,5H,6H-cyclopenta[c]pyrrole-1-carbaldehyde
• SCHEMBL6271294

• Inchi： 1S/C8H9NO/c10-5-8-7-3-1-2-6(7)4-9-8/h4-5,9H,1-3H2
• InChI Key： KBJLLKXOCZIKHI-UHFFFAOYSA-N
• SMILES： O=CC1=C2C(=CN1)CCC2

Computed Properties

• Exact Mass: 135.068413911Da
• Monoisotopic Mass: 135.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on CYCLOPENTA[C]PYRROLE-1-CARBOXALDEHYDE, 2,4,5,6-TETRAHYDRO-

CYCLOPENTA[C]PYRROLE-1-CARBOXALDEHYDE, 2,4,5,6-TETRAHYDRO- (CAS No. 870476-24-7): A Comprehensive Overview

CYCLOPENTA[C]PYRROLE-1-CARBOXALDEHYDE, 2,4,5,6-TETRAHYDRO- (CAS No. 870476-24-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of heterocyclic compounds and is characterized by its distinctive cyclopentapyrrole core. The cyclopentapyrrole scaffold has been the focus of numerous studies due to its potential applications in drug discovery and development.

The cyclopentapyrrole framework is known for its ability to form stable complexes with various metal ions, which makes it a valuable ligand in coordination chemistry. Additionally, the presence of the carboxaldehyde group imparts reactivity and functional versatility to the molecule, enabling a wide range of chemical transformations and derivatizations. These properties have led to its exploration in the synthesis of novel pharmaceuticals and materials.

Recent research has highlighted the biological activities of CYCLOPENTA[C]PYRROLE-1-CARBOXALDEHYDE, 2,4,5,6-TETRAHYDRO-. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that CYCLOPENTA[C]PYRROLE-1-CARBOXALDEHYDE, 2,4,5,6-TETRAHYDRO- effectively inhibits the activity of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In the context of cancer research, CYCLOPENTA[C]PYRROLE-1-CARBOXALDEHYDE, 2,4,5,6-TETRAHYDRO- has shown selective cytotoxicity against various cancer cell lines. A study conducted by researchers at the National Cancer Institute found that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the disruption of mitochondrial function and the activation of caspase-dependent pathways. These findings suggest that CYCLOPENTA[C]PYRROLE-1-CARBOXALDEHYDE, 2,4,5,6-TETRAHYDRO- could be further developed as a novel anti-cancer agent.

The synthetic accessibility of CYCLOPENTA[C]PYRROLE-1-CARBOXALDEHYDE, 2,4,5,6-TETRAHYDRO- has also been a subject of extensive investigation. Various synthetic routes have been developed to access this compound efficiently. One notable method involves the cyclization of a suitably functionalized pyrrole derivative under mild conditions. This approach not only provides high yields but also allows for easy modification of the substituents on the cyclopentapyrrole core. Such synthetic flexibility is crucial for optimizing the biological activity and pharmacological properties of CYCLOPENTA[C]PYRROLE-1-CARBOXALDEHYDE, 2,4,5,6-TETRAHYDRO-.

Furthermore, computational studies have provided insights into the molecular structure and electronic properties of CYCLOPENTA[C]PYRROLE-1-CARBOXALDEHYDE, 2,4,5,6-TETRAHYDRO-. Density functional theory (DFT) calculations have revealed that the cyclopentapyrrole core exhibits significant electron delocalization, which contributes to its reactivity and stability. These computational results have guided experimental efforts in optimizing synthetic protocols and designing new derivatives with enhanced biological activities.

In addition to its therapeutic potential, CYCLOPENTA[C]PYRROLE-1-CARBOXALDEHYDE, 2,4,5,6-TETRAHYDRO- has found applications in materials science. The unique electronic properties of this compound make it suitable for use in organic electronics and photovoltaic devices. Research in this area has shown that CYCLOPENTA[C]PYRROLE-1-CARBOXALDEHYDE, 2,4,5,6-TETRAHYDRO- can be incorporated into conjugated polymers to improve their charge transport properties and enhance device performance.

The future prospects for CYCLOPENTA[C]PYRROLE-1-CARBOXALDEHYDE, 2,4,5,6-TETRAHYDRO- are promising. Ongoing research is focused on expanding its synthetic methodologies and exploring new biological applications. Collaborative efforts between chemists and biologists are expected to yield significant advancements in drug discovery and materials science. As more data becomes available from clinical trials and practical applications, CYCLOPENTA[C]PYRROLE-1-CARBOXALDEHYDE, 2,4，5，6-TETRAHYDRO- is likely to play an increasingly important role in various scientific disciplines.